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Compound of Interest

FGF acidic | (102-111) (bovine
Compound Name:
brain)

Cat. No.: B3249870

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and handling
of lyophilized acidic Fibroblast Growth Factor fragment (102-111). Additionally, experimental
protocols for assessing its biological activity and an overview of its signaling pathway are
included to support its application in research and drug development.

Product Information and Storage

Lyophilized aFGF (102-111) is a synthetic peptide fragment of human acidic Fibroblast Growth
Factor. It is a bioactive peptide with potential neurotrophic and angiogenic properties. Proper
handling and storage are critical to maintain its stability and biological activity.

Table 1: Storage and Stability of aFGF (102-111)
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Storage o .
Form Stability Recommendations
Temperature
N Store in a desiccator,
Lyophilized Powder -20°C to -80°C Up to 3 years ]
protected from light.
Aliquot into single-use
Reconstituted Solution  -80°C Up to 1 year volumes to avoid
freeze-thaw cycles.
For short-term
] ] storage. Avoid
Reconstituted Solution  -20°C Weeks
repeated freeze-thaw
cycles.
Reconstituted Solution 4°C Less than a week For immediate use.
_ _ Not recommended for
Reconstituted Solution  Room Temperature Hours

storage.

Reconstitution Protocol

Proper reconstitution of lyophilized aFGF (102-111) is crucial for its solubility and activity.

Materials:

Vial of lyophilized aFGF (102-111)

Sterile, pyrogen-free water, or 0.1% acetic acid

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.
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» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Addition: Carefully open the vial and add the recommended volume of sterile water
or 0.1% acetic acid to achieve the desired stock concentration (e.g., 1 mg/mL). Sonication
may be used to aid dissolution.

e Mixing: Gently vortex or swirl the vial to ensure the peptide is completely dissolved. Avoid
vigorous shaking, which can cause aggregation.

 Aliquoting: For long-term storage, it is highly recommended to aliquot the reconstituted stock
solution into single-use, sterile polypropylene tubes. This will minimize contamination and
degradation from repeated freeze-thaw cycles.

aFGF Signaling Pathway

Acidic FGF and its fragments are known to signal through FGF receptors (FGFRs), which are
receptor tyrosine kinases. The binding of aFGF to its receptor, often in the presence of heparan
sulfate proteoglycans (HSPGs) as co-receptors, triggers receptor dimerization and
autophosphorylation of the intracellular kinase domains. This initiates a cascade of downstream
signaling pathways that regulate cellular processes such as proliferation, differentiation,
migration, and survival.
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Cell Membrane

LA

e To-receptor

Phosphorylates

:
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Coat plates with an appropriate substrate
(e.g., Poly-D-Lysine/Laminin)

! !

Incubate at 37°C for 30-60 min to solidify Seed neuronal cells (e.g., PC12, primary neurons)

!

Coat 96-well plate with Matrigel

<

Prepare endothelial cell suspension Incubate f I h
(e.g., HUVECS) ncubate for cell attachment
Seed cells onto the Matrigel Add aFGF (102-111) at various concentrations

Add aFGF (102-111) at various concentrations Incubate for 24-72 hours

!

Incubate at 37°C for 4-18 hours

!

Capture images using a microscope Capture images using a microscope

! !

Quantify tube formation
(tube length, branch points)

<—

Fix and stain cells for neurites
(e.g., B-1lI tubulin)

«—

Quantify neurite length and number

!

Click to download full resolution via product page
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 To cite this document: BenchChem. [Application Notes and Protocols: Reconstituting and
Storing Lyophilized aFGF (102-111)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3249870#reconstituting-and-storing-lyophilized-afgf-
102-111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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